Cas no 911466-96-1 (2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid)

2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid Properties

Names and Identifiers

• 2-(Ethoxycarbonyl)thiazole-4-carboxylic acid
• 2-(Ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid
• 2,4-Thiazoledicarboxylic acid,2-ethyl ester
• 2,4-Thiazoledicarboxylic acid, 2-ethyl ester
• CDZCZDWBECKRKA-UHFFFAOYSA-N
• 5218AC
• AM85031
• 2-ethoxycarbonylthiazole-4-carboxylic acid
• AX8229385
• 2-(ethoxycarbony)thiazole-4-carboxylic acid
• ST24
• 2-Ethyl 2,4-thiazoledicarboxylate (ACI)
• 2-(ethoxycarbonyl)thiazole-4-carboxylicacid
• DF-0707
• SY108015
• EN300-113267
• DTXSID00705346
• SCHEMBL2725354
• 2-ethoxycarbonyl-1,3-thiazole-4-carboxylic acid
• Z1269169631
• 911466-96-1
• MFCD11110995
• Q-101051
• AKOS015893279
• 2,4-Thiazoledicarboxylicacid,2-ethylester
• CS-W019091
• +Expand

• MDL： MFCD11110995
• InChIKey： CDZCZDWBECKRKA-UHFFFAOYSA-N
• Inchi： 1S/C7H7NO4S/c1-2-12-7(11)5-8-4(3-13-5)6(9)10/h3H,2H2,1H3,(H,9,10)
• SMILES： O=C(C1=CSC(C(OCC)=O)=N1)O

Computed Properties

• Exact Mass: 201.01
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 201.01
• Heavy Atom Count: 13
• Complexity: 221
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 105

Experimental Properties

• Boiling Point: 373.5±34.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 179.7±25.7 °C
• Color/Form: No data avaiable
• Density: 1.446